3-{[(4-nitrophenyl)methyl]sulfanyl}-6-(thiophen-2-yl)pyridazine

• IUPAC Name: 3-[(4-nitrophenyl)methylsulfanyl]-6-thiophen-2-ylpyridazine
• InChI: InChI=1S/C15H11N3O2S2/c19-18(20)12-5-3-11(4-6-12)10-22-15-8-7-13(16-17-15)14-2-1-9-21-14/h1-9H,10H2
• InChI Key: DDZXAPCIEOEUOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN=C(C=C2)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O2S2
• Molecular Weight: 329.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. The nitrophenyl group is a functional group consisting of a phenyl ring and a nitro group. It’s often used in the synthesis of dyes, pharmaceuticals, and fungicides.

Synthesis Analysis

Thiophene and its substituted derivatives have been synthesized by medicinal chemists to produce a combinatorial library and carry out exhaustive efforts in the search of lead molecules. The synthesis of cyanoacetamides, which are similar to your compound, involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of thiophene was discovered as a contaminant in benzene. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. The “electron pairs” on sulfur are significantly delocalized in the π electron system and behaves extremely reactive like benzene derivative.

Chemical Reactions Analysis

Thiophene behaves extremely reactive like benzene derivative. The active hydrogen on C-2 of cyanoacetamides can take part in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Agents : Researchers explore derivatives of this compound for their potential as anticancer drugs. .
• Anti-Atherosclerotic Agents : The compound’s structural features may contribute to anti-atherosclerotic properties. .

Materials Science and Organic Electronics

• Semiconductors : Thiophene derivatives are widely used in organic electronics due to their excellent charge transport properties. .

Future Directions

Thiophene and its substituted derivatives have attracted great interest in industry as well as academia. They are remarkably effective compounds with respect to their biological and physiological functions. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.